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Compound of Interest

Compound Name: GB1107

Cat. No.: B607606 Get Quote

GB1107 Solutions: Technical Support Center
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the long-term storage and handling of GB1107 solutions. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing GB1107 stock solutions?

A1: The most commonly recommended solvent for preparing stock solutions of GB1107 is

dimethyl sulfoxide (DMSO).[1][2][3][4] It is crucial to use a fresh, anhydrous grade of DMSO, as

the compound's solubility can be significantly impacted by moisture.[1][4]

Q2: What are the optimal conditions for long-term storage of GB1107 stock solutions?

A2: For long-term stability, stock solutions of GB1107 should be stored at -80°C, where they

can be viable for up to two years.[1][2] For shorter-term storage, -20°C is acceptable for up to

one year, and in some cases, for one month.[1][2][4] To prevent degradation from multiple

freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-

use volumes.[1][4] Some suppliers also recommend storing the solution under nitrogen.[1][2]

Q3: How should solid (powder) GB1107 be stored?
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A3: Solid GB1107 should be stored at -20°C, where it can remain stable for up to three years.

[3] It is advisable to keep it in a dry, dark place.[5]

Q4: Can I store my working solution for in vivo experiments?

A4: It is strongly recommended to prepare working solutions for in vivo experiments fresh on

the day of use.[1] Storing diluted, aqueous-based solutions for extended periods is not advised

due to potential instability and precipitation.

Troubleshooting Guide
Problem 1: My GB1107 powder is not dissolving in DMSO.

Solution 1: Sonication. Use an ultrasonic bath to aid dissolution. This is a commonly

recommended procedure for GB1107.[1][2][3]

Solution 2: Gentle Warming. If sonication is insufficient, you may gently warm the solution.

However, be cautious with temperature to avoid degradation.

Solution 3: Check DMSO Quality. Ensure you are using a fresh, anhydrous stock of DMSO.

Hygroscopic DMSO that has absorbed moisture will have a reduced ability to dissolve

GB1107.[1][4]

Problem 2: The GB1107 solution precipitated after dilution in my aqueous buffer/media.

Solution 1: Stepwise Dilution. Avoid adding the concentrated DMSO stock directly into the

aqueous solution. Perform serial dilutions in DMSO first to lower the concentration before the

final dilution into your aqueous buffer.

Solution 2: Final DMSO Concentration. Ensure the final concentration of DMSO in your

working solution is low, typically less than 0.5% for cell-based assays, to maintain solubility

and minimize cytotoxicity.

Solution 3: Use of Co-solvents. For in vivo preparations, formulations often include co-

solvents like PEG300, Tween-80, or SBE-β-CD to improve solubility in aqueous

environments.[1][2]

Problem 3: I have subjected my stock solution to multiple freeze-thaw cycles. Is it still viable?
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Solution: Repeated freeze-thaw cycles should be avoided as they can lead to degradation of

the compound.[1][4] If you have done this multiple times, the concentration and efficacy of

your solution may be compromised. It is best practice to discard the solution and prepare a

fresh one from your solid stock, making sure to aliquot it for future use.

Storage Conditions Summary

Form Solvent Temperature Duration
Key
Recommendati
ons

Solid Powder N/A -20°C Up to 3 years[3]
Store in a dry,

dark location.[5]

Stock Solution DMSO -80°C
Up to 2 years[1]

[2]

Aliquot to avoid

freeze-thaw

cycles.[1][4]

Stock Solution DMSO -20°C
1 month to 1

year[1][2][4]

Store under

nitrogen.[1][2]

Use fresh,

anhydrous

DMSO.[1][4]

Working Solution
Aqueous

Buffer/Media
N/A N/A

Prepare fresh for

each experiment.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GB1107 Stock
Solution in DMSO
Methodology:

Before opening, allow the vial of solid GB1107 to equilibrate to room temperature to prevent

moisture condensation.
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Weigh the required amount of GB1107 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM solution (MW: 522.32 g/mol ), you would need 5.22

mg of GB1107.

Add the appropriate volume of fresh, anhydrous DMSO. For the example above, add 1 mL of

DMSO.

Vortex the solution thoroughly.

If the compound does not fully dissolve, place the tube in an ultrasonic water bath and

sonicate until the solution is clear.[1][2][3]

Once fully dissolved, create single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Preparation of an In Vivo Formulation
Methodology:

This protocol is based on a formulation for oral administration in mice.[1][2]

Begin with a concentrated stock solution of GB1107 in DMSO (e.g., 50 mg/mL).

To prepare the final working solution, add each solvent sequentially in the following

proportions:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

For example, to prepare 1 mL of the final formulation, add 100 µL of the DMSO stock,

followed by 400 µL of PEG300. Mix well.

Add 50 µL of Tween-80 and mix thoroughly.
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Finally, add 450 µL of saline and vortex until a clear solution is formed.

This working solution should be prepared fresh on the day of the experiment and used

immediately.[1]

Visualizations
Signaling Pathways and Experimental Workflows

GB1107 Mechanism of Action

Fibrosis Pathway Cancer Immunity Pathway

GB1107

Extracellular
Galectin-3

Inhibits

M1 Macrophage
(Anti-tumor)

Promotes

T-Cell Infiltration
& Activation

Enhances

TGF-β Receptor

Activates

Integrins (αvβ1, αvβ5, αvβ6)

Binds to

CD8+ T-Cell

Suppresses

M2 Macrophage

Promotes M2
Polarization

Myofibroblast
Activation

Promotes Promotes

Fibrosis
(Collagen Deposition)

Tumor Immune
Evasion

Click to download full resolution via product page

Caption: GB1107 inhibits Galectin-3, blocking pro-fibrotic and immunosuppressive pathways.
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General Experimental Workflow for GB1107
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Caption: Workflow for preparing and using GB1107 in research experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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